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In the landscape of medicinal chemistry, the strategic design of molecular scaffolds is
paramount to the successful development of novel therapeutics. Substituted pyridines, in
particular, represent a privileged class of heterocycles, forming the core of numerous FDA-
approved drugs.[1] Methyl 2-chloro-4-methoxynicotinate (CAS No. 344298-51-7) has
emerged as a highly valuable and versatile building block for researchers and drug
development professionals. Its unique arrangement of functional groups—a reactive chloro-
substituent, a modifiable ester, and an electron-donating methoxy group on a pyridine core—
offers a rich platform for synthetic diversification and the exploration of complex chemical
space.

This guide provides a comprehensive technical overview of Methyl 2-chloro-4-
methoxynicotinate, delving into its chemical properties, synthesis, reactivity, and critical
applications in pharmaceutical research. The insights presented herein are intended to
empower scientists to leverage this scaffold's full potential in their discovery programs.

Core Chemical and Physical Properties
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Methyl 2-chloro-4-methoxynicotinate is a solid at room temperature.[2] Its fundamental
properties are summarized in the table below, compiled from various chemical suppliers.[2][3]
[4][5] Understanding these characteristics is the first step in its effective application in
experimental design.

Property Value Source(s)
CAS Number 344298-51-7 [21[3]
Molecular Formula CsHsCINOs3 [2][3]
Molecular Weight 201.61 g/mol [21[3114]
Physical Form Solid [2]

Purity Typically 297% [2][3]
Boiling Point 289.6 £ 35.0 °C at 760 mmHg [2]
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Spectroscopic and Analytical Characterization

While specific spectral data is not available in the public domain, the structure of Methyl 2-
chloro-4-methoxynicotinate allows for a confident prediction of its key analytical signatures.

* 'H NMR Spectroscopy: The proton NMR spectrum is expected to be relatively simple and
diagnostic. One would anticipate two distinct signals in the aromatic region corresponding to
the two protons on the pyridine ring. Additionally, two singlets would appear in the aliphatic
region: one around 3.8-4.0 ppm for the methoxy group (-OCHs) and another slightly
downfield for the methyl ester group (-COOCHS3).

e 13C NMR Spectroscopy: The carbon NMR would reveal eight distinct signals, corresponding
to each unique carbon atom in the molecule. The carbonyl carbon of the ester would be the
most downfield signal (typically >160 ppm), followed by the carbons of the pyridine ring. The
two methoxy carbons would appear in the upfield region (typically 50-60 ppm).
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e Mass Spectrometry (MS): In an electron ionization (EI) mass spectrum, the molecular ion
peak (M*) would be observed at m/z 201. A characteristic isotopic pattern for the presence of
one chlorine atom (M* and M+2 peaks in an approximate 3:1 ratio) would be a definitive
feature. Common fragmentation pathways would likely involve the loss of the methoxy
radical (*OCHs) from the ester or the methyl radical (*CHs) followed by CO loss.

Synthesis and Chemical Reactivity

The utility of a building block is defined by its accessibility and its predictable reactivity. Methyl
2-chloro-4-methoxynicotinate serves as an excellent example of a scaffold primed for diverse

chemical transformations.

Representative Synthetic Pathway

While multiple synthetic routes can be envisioned, a common and logical approach involves the
construction and subsequent functionalization of the pyridine ring. A plausible laboratory-scale
synthesis is outlined below. This process illustrates the strategic introduction of the key
functional groups.

o !
CHsl, Base

i

Methyl 2-chloro-4-methoxynicotinate

4-Hydroxynicotinic Acid Methyl 2-chloro-4-hydroxynicotinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Introduction: A Versatile Heterocyclic Scaffold for
Modern Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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